1,5-Methanoisoquinoline
Description
1,5-Methanoisoquinoline (CAS: 142135-05-5) is a bicyclic alkaloid derivative characterized by a methano bridge connecting the 1- and 5-positions of the isoquinoline core. This structural modification imparts unique electronic and steric properties, distinguishing it from simpler isoquinoline derivatives. The compound is primarily utilized in pharmaceutical research and custom synthesis, with industrial suppliers like Shenzhen Aike Chemical offering it at 95% purity for research applications .
Properties
CAS No. |
142135-05-5 |
|---|---|
Molecular Formula |
C10H7N |
Molecular Weight |
141.173 |
InChI |
InChI=1S/C10H7N/c1-2-7-6-10-9(3-1)8(7)4-5-11-10/h1-5H,6H2 |
InChI Key |
KDXXZIJQXTWOLF-UHFFFAOYSA-N |
SMILES |
C1C2=CC=CC3=C2C=CN=C31 |
Synonyms |
1,5-Methanoisoquinoline(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Unlike the N-oxide-containing analog in -Methanoisoquinoline lacks polar oxygen substituents, which may influence solubility and bioavailability.
- Triazolo-fused derivatives (e.g., [1,2,4]triazolo[5,1-b]pyridines) exhibit distinct electronic profiles due to the electron-deficient triazole ring, enabling applications in catalysis and materials science .
Research and Industrial Relevance
- 1,5-Methanoisoquinoline: Valued for its role in pharmaceutical intermediates, with suppliers highlighting compliance with stringent industry standards (e.g., Merck audits) .
- Triazolo Derivatives: Their synthetic convenience and structural diversity make them competitive alternatives in drug discovery, though distinct from 1,5-Methanoisoquinoline in electronic properties .
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